Cas no 1019101-33-7 (N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide)

• Product Name: N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide
• CAS No: 1019101-33-7
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 6275011
• PubChem ID: 44050189
• Update Time: 2025-07-01

N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide
• AKOS016391216
• N-(1-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-phenylpropanamide
• N-[2-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]-3-phenylpropanamide
• F5030-1304
• VU0630611-1
• 1019101-33-7

• Inchi： 1S/C23H20N4O3S/c1-15-11-21(25-22(28)10-7-16-5-3-2-4-6-16)27(26-15)23-24-18(13-31-23)17-8-9-19-20(12-17)30-14-29-19/h2-6,8-9,11-13H,7,10,14H2,1H3,(H,25,28)
• InChI Key： BJDICHBQYOQJSH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C3C(=C2)OCO3)N=C1N1C(=CC(C)=N1)NC(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 432.12561169g/mol
• Monoisotopic Mass: 432.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide

N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide: A Novel Compound with Multifunctional Pharmacological Potential

N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide is a complex organic molecule with a unique structural framework that combines multiple heterocyclic rings and aromatic systems. This compound, identified by its CAS number 1019101-33-7, represents a promising candidate in the development of novel therapeutics for various disease targets. The molecule's design incorporates key functional groups such as the 2H-1,3-benzodioxol-5-yl ring, 1,3-thiazol-2-yl moiety, and 1H-pyrazol-5-yl fragment, which collectively contribute to its diverse pharmacological activities. Recent studies have highlighted the molecule's potential as an inhibitor of inflammatory pathways and its ability to modulate cellular signaling cascades, making it a focal point in modern drug discovery research.

The structural complexity of N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide is evident in its multi-ring system. The 2H-1,3-benzodioxol-5-yl ring, a five-membered oxygen-containing heterocycle, is connected to the 1,3-thiazol-2-yl group through a carbon bridge. This thiazole ring is further linked to the 1H-pyrazol-5-yl fragment, which is substituted with a methyl group at the 3-position. The terminal 3-phenylpropanamide chain provides the molecule with hydrophobic properties and enhances its ability to cross biological membranes. The combination of these structural elements creates a scaffold that is capable of interacting with multiple biological targets, including enzymes, ion channels, and transcription factors.

Recent advancements in medicinal chemistry have underscored the importance of designing molecules with multifunctional properties. N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide exemplifies this approach by integrating multiple pharmacophore regions into a single molecule. The 2H-1,3-benzodioxol-5-yl ring is known for its antioxidant properties, while the 1,3-thiazol-2-yl group exhibits anti-inflammatory activity. The 1H-pyrazol-5-yl fragment contributes to the molecule's ability to modulate cellular signaling pathways, and the 3-phenylpropanamide chain enhances its solubility and bioavailability. These combined properties make the compound a versatile candidate for therapeutic applications.

Current research on N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide has focused on its potential as an anti-inflammatory agent. Studies published in 2023 have demonstrated that the compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This inhibition is attributed to the interaction between the 2H-1,3-benzodioxol-5-yl ring and the NF-κB pathway, which reduces the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, the 1,3-thiazol-2-yl group has been shown to modulate the activity of phospholipase A2 (PLA2), further suppressing inflammatory processes.

The therapeutic potential of N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide extends beyond inflammation. Recent studies have suggested that the molecule may have neuroprotective properties, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The 1H-pyrazol-5-yl fragment is believed to interact with acetylcholinesterase (AChE), an enzyme implicated in the progression of Alzheimer's disease. By inhibiting AChE, the compound may help maintain higher levels of acetylcholine in the brain, which is crucial for cognitive function. Additionally, the 3-phenylpropanamide chain may contribute to the molecule's ability to cross the blood-brain barrier, enhancing its efficacy in treating neurodegenerative conditions.

One of the key advantages of N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide is its ability to target multiple pathways simultaneously. This multifunctional property is particularly valuable in the treatment of complex diseases such as cancer, where multiple signaling pathways are often involved. The 2H-1,3-benzodioxol-5-yl ring may interact with the vascular endothelial growth factor (VEGF) pathway, inhibiting angiogenesis in tumor cells. The 1,3-thiazol-2-yl group could target the mitogen-activated protein kinase (MAPK) pathway, which is frequently dysregulated in cancer. The 1H-pyrazol-5-yl fragment may also contribute to the molecule's ability to inhibit the phosphoinositide 3-kinase (PI3K)/Akt pathway, a key driver of cell survival and proliferation in cancer cells.

Despite its promising pharmacological profile, the development of N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide as a therapeutic agent requires further research to optimize its potency and selectivity. Ongoing studies are focused on modifying the molecule's structure to enhance its binding affinity to target proteins while minimizing off-target effects. Additionally, researchers are exploring the use of advanced drug delivery systems to improve the compound's bioavailability and reduce its potential for adverse effects. These efforts are critical to ensuring that the compound can be effectively translated into a safe and efficacious therapeutic option.

In conclusion, N-{1-[4-(2H-1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-3-phenylpropanamide represents a significant advancement in the field of medicinal chemistry. Its unique structural design and multifunctional properties make it a versatile candidate for the treatment of a wide range of diseases. As research continues to uncover new insights into the molecule's mechanisms of action, it is poised to play an important role in the development of next-generation therapeutics.